(1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane

• IUPAC Name: (1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
• InChI: InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
• InChI Key: PQYOPBRFUUEHRC-MUJQFDPKSA-N
• Canonical SMILES: C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
• Isomeric SMILES: C1CCC[C@H]2CCN3CCC[C@@H]([C@H]3O2)CCCCCC[C@H]4CCN5CCC[C@H]([C@H]5O4)CC1
• Molecular Formula: C28H50N2O2
• Molecular Weight: 446.7 g/mol

Description

This compound is a pentacyclic macrocycle featuring two oxygen atoms (dioxa) and two nitrogen atoms (diazapentacyclo) within a 32-membered ring system. Its stereochemical complexity, defined by the (1R,8S,10R,15S,22S,29R) configuration, imposes significant synthetic challenges and influences its physicochemical properties.

Comparison with Similar Compounds

Structural and Functional Group Analysis

A comparative analysis of key structural analogs is presented below:

Compound Name	Core Structure	Functional Groups	Key Properties	Reference
(1R,8S,10R,15S,22S,29R)-9,30-Dioxa-11,25-diazapentacyclo[...]dotriacontane	Pentacyclic macrocycle	2 ether (O), 2 amine (N)	Moderate hydrophilicity due to oxygen content; stereochemical rigidity
3,22-Dioxa-11,14-diazapentacyclo[12.8.0.0²,¹¹.0⁵,¹⁰.0¹⁵,²⁰]docosa-5(10),6,8,15(20),16,18-hexaene-4,21-dione	Pentacyclic	2 ether (O), 2 amine (N), 2 ketone	Increased polarity from ketones; bond angles (104.5–117.6°) suggest ring strain
Strychnine: (1R,11S,18S,20R,21R,22S)-12-Oxa-8,17-diazaheptacyclo[...]tetracosa-2,4,6,14-tetraen-9-one	Heptacyclic alkaloid	1 ether (O), 2 amine (N), 1 ketone	High bioactivity (neurotoxic); limited solubility due to aromaticity
Brucine: (1R,11S,18S,20R,21R,22S)-4,5-Dimethoxy-12-oxa-8,17-diazaheptacyclo[...]tetracosa-2,4,6,14-tetraen-9-one	Heptacyclic alkaloid	1 ether, 2 amine, 1 ketone, 2 methoxy	Enhanced solubility vs. strychnine due to methoxy groups

Key Observations :

• Ring Strain and Geometry : The 3,22-dioxa-11,14-diazapentacyclo compound exhibits bond angles ranging from 104.5° to 117.6°, indicative of moderate ring strain . In contrast, the target compound’s macrocyclic structure likely reduces strain, enhancing stability.
• Solubility : The target compound’s hydrophilicity is intermediate between strychnine (low solubility) and brucine (higher solubility due to methoxy groups) .
• Bioactivity: While strychnine and brucine are bioactive alkaloids, the target compound’s bioactivity remains underexplored in the provided evidence.